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Compound of Interest

Compound Name: Ethyl 4-pentenoate

Cat. No.: B153814

An In-depth Technical Guide to Ethyl 4-
pentenoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on Ethyl 4-pentenoate, a valuable intermediate
in organic synthesis. The following sections detail its fundamental chemical identifiers and
physical properties, presented in a clear and accessible format for laboratory and research
applications.

Core Chemical Identifiers

Ethyl 4-pentenoate is an organic compound classified as an ester of 4-pentenoic acid and
ethanol.[1] It is recognized by the following definitive identifiers:

e CAS Number: 1968-40-7[1][2][3][4]
e Molecular Formula: C7H1202[1][2][3][4]

These identifiers are crucial for unambiguous substance registration, tracking in chemical
inventories, and accurate citation in scientific literature.

Physicochemical Properties
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The quantitative physicochemical properties of Ethyl 4-pentenoate are summarized in the
table below. These parameters are essential for designing experimental conditions,
understanding its behavior in various solvents, and ensuring safe handling and storage.

Property Value Unit Notes
Molecular Weight 128.17 g/mol [21[31[4]
Density 0.893 - 0.903 g/cm3 at 25.00 °CJ[2]
Boiling Point 40 °C at 25 mmHg[3]
Flash Point 37.78 °C [2]
Refractive Index 1.410 - 1.420 at 20.00 °CJ[2]
Water Solubility Immiscible Miscible with
alcohol[3][5]
LogP 1.99 - [31[5]

Logical Relationships of Identifiers

The following diagram illustrates the hierarchical relationship between the common name of the
compound and its fundamental chemical identifiers.
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Caption: Relationship between compound name and its key identifiers.

Experimental Protocols
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While this guide focuses on the core identifiers, it is important to note that Ethyl 4-pentenoate
is utilized in various synthetic reactions.[4] A common application involves its use in the
preparation of 5-iodomethyl-dihydro-furan-2-one through a reaction with iodine.[1] Researchers
planning to use this compound should consult detailed synthetic procedures from peer-
reviewed chemical literature or established chemical synthesis databases. Standard laboratory
safety protocols for handling flammable and potentially irritating liquids should be strictly
followed.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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